Cas no 1214386-79-4 (1-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)benzene
• CAS No: 1214386-79-4
• MF: C₈H₄BrF₅
• MW: 275.013379096985
• MDL: MFCD14698537
• CID: 5187019
• Update Time: 2025-10-17

1-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)benzene
• SY265803
• 2-Bromo-5-(trifluoromethyl)benzodifluoride stabilized over Potassium carbonate
• Benzene, 1-bromo-2-(difluoromethyl)-4-(trifluoromethyl)-

• MDL： MFCD14698537
• Inchi： 1S/C8H4BrF5/c9-6-2-1-4(8(12,13)14)3-5(6)7(10)11/h1-3,7H
• InChI Key： BFNGINWHJGOHKW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=CC=1C(F)F

Computed Properties

• Exact Mass: 273.942
• Monoisotopic Mass: 273.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 1-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)benzene

Recent Advances in the Application of 1-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)benzene (CAS: 1214386-79-4) in Chemical and Pharmaceutical Research

1-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)benzene (CAS: 1214386-79-4) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its bromo and difluoromethyl substituents, serves as a versatile building block in organic synthesis, particularly in the development of novel bioactive molecules. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug discovery programs targeting challenging biological pathways.

Recent studies have highlighted the compound's utility in palladium-catalyzed cross-coupling reactions, where it acts as an effective electrophilic partner for the construction of complex molecular architectures. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its successful application in Suzuki-Miyaura couplings to generate a series of potent kinase inhibitors with improved pharmacokinetic profiles. The electron-withdrawing nature of the trifluoromethyl group was found to significantly influence the reactivity and regioselectivity of subsequent transformations, offering new synthetic strategies for medicinal chemists.

In the field of materials science, researchers have explored the use of 1-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)benzene as a precursor for liquid crystal materials and organic electronic components. A notable 2024 study published in Advanced Materials revealed that derivatives of this compound exhibit exceptional thermal stability and mesomorphic properties, suggesting potential applications in display technologies. The compound's ability to introduce both fluorine atoms and aromatic bromine into molecular frameworks has opened new avenues for tailoring material properties at the molecular level.

From a pharmaceutical perspective, the metabolic stability imparted by the difluoromethyl group has made this compound particularly valuable in the development of CNS-targeting drugs. Recent preclinical studies have shown that analogs derived from 1214386-79-4 demonstrate enhanced blood-brain barrier penetration compared to their non-fluorinated counterparts. This property has been leveraged in several ongoing drug discovery programs targeting neurological disorders, with some candidates currently advancing through preclinical development stages.

The synthetic accessibility of 1-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)benzene has also been improved through recent methodological advances. A 2023 Organic Process Research & Development publication detailed a scalable, cost-effective manufacturing process that addresses previous challenges in large-scale production. This development has significantly increased the compound's availability for industrial applications and accelerated its adoption in various research programs.

Looking forward, the unique combination of structural features in 1214386-79-4 continues to inspire innovative applications across multiple disciplines. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and its use as a fluorinated tag in PET tracer development. As the understanding of fluorine effects in medicinal chemistry deepens, this compound is poised to play an increasingly important role in the design of next-generation therapeutics and functional materials.